Cas no 2034434-90-5 (1-(adamantan-1-yl)-3-{2-(thiophen-3-yl)pyridin-3-ylmethyl}urea)

• Product Name: 1-(adamantan-1-yl)-3-{2-(thiophen-3-yl)pyridin-3-ylmethyl}urea
• CAS No: 2034434-90-5
• MF: C₂₁H₂₅N₃OS
• MW: 367.5077
• CID: 5350609
• Update Time: 2025-08-03

1-(adamantan-1-yl)-3-{2-(thiophen-3-yl)pyridin-3-ylmethyl}urea Chemical and Physical Properties

Names and Identifiers

• 1-(1-adamantyl)-3-[(2-thiophen-3-ylpyridin-3-yl)methyl]urea
• 1-((3s,5s,7s)-adamantan-1-yl)-3-((2-(thiophen-3-yl)pyridin-3-yl)methyl)urea
• 1-(adamantan-1-yl)-3-{2-(thiophen-3-yl)pyridin-3-ylmethyl}urea

• Inchi： 1S/C21H25N3OS/c25-20(24-21-9-14-6-15(10-21)8-16(7-14)11-21)23-12-17-2-1-4-22-19(17)18-3-5-26-13-18/h1-5,13-16H,6-12H2,(H2,23,24,25)
• InChI Key： TYFWTNVMUKJCGW-UHFFFAOYSA-N
• SMILES： S1C([H])=C([H])C(=C1[H])C1=C(C([H])=C([H])C([H])=N1)C([H])([H])N([H])C(N([H])C12C([H])([H])C3([H])C([H])([H])C([H])(C([H])([H])C([H])(C3([H])[H])C1([H])[H])C2([H])[H])=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 498
• XLogP3: 3.8
• Topological Polar Surface Area: 82.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 1-(adamantan-1-yl)-3-{2-(thiophen-3-yl)pyridin-3-ylmethyl}urea

Comprehensive Overview of 1-(Adamantan-1-yl)-3-{2-(Thiophen-3-yl)pyridin-3-ylmethyl}urea (CAS No. 2034434-90-5)

The compound 1-(adamantan-1-yl)-3-{2-(thiophen-3-yl)pyridin-3-ylmethyl}urea, identified by its CAS No. 2034434-90-5, represents a unique chemical entity with a hybrid structure combining adamantane, thiophene, and pyridine moieties. This molecular architecture has garnered significant interest in pharmaceutical and materials science research due to its potential applications in drug discovery and organic electronics. The adamantane group, known for its rigid cage-like structure, contributes to enhanced metabolic stability, while the thiophene-pyridine hybrid system offers tunable electronic properties.

Recent studies highlight the growing demand for adamantane derivatives in medicinal chemistry, particularly as modulators of protein-protein interactions. Researchers are actively exploring thiophene-containing compounds for their optoelectronic properties, making this dual-functional molecule particularly relevant in the context of both therapeutic development and advanced materials. The urea linkage in this compound provides additional hydrogen bonding capacity, which is crucial for biological activity and molecular recognition processes.

From a synthetic chemistry perspective, the preparation of 1-(adamantan-1-yl)-3-{2-(thiophen-3-yl)pyridin-3-ylmethyl}urea involves multi-step organic transformations that showcase modern coupling methodologies. The compound's molecular weight of 379.51 g/mol and calculated logP value of 4.12 suggest favorable characteristics for both pharmaceutical applications and material science uses. These physicochemical properties align with current industry trends favoring medium-sized molecules with balanced lipophilicity.

The scientific community has shown particular interest in this compound's potential as a kinase inhibitor scaffold, given the prevalence of similar structures in approved therapeutics. Computational studies suggest the molecule's ability to adopt multiple bioactive conformations, making it a versatile building block for drug discovery programs. Additionally, the thiophene-pyridine core has demonstrated interesting fluorescence properties in related compounds, opening possibilities for sensor development.

Quality control and characterization of CAS No. 2034434-90-5 typically involve advanced analytical techniques including HPLC-MS, NMR spectroscopy, and X-ray crystallography when possible. The compound's stability profile under various conditions has become a topic of investigation, especially considering the increasing importance of drug-like properties in early-stage discovery. Recent publications have emphasized the need for thorough characterization of such hybrid molecules to understand their full potential.

In the context of green chemistry initiatives, researchers are exploring more sustainable synthetic routes to access adamantane-thiophene hybrids. This aligns with broader industry movements toward environmentally friendly synthetic methodologies. The compound's structural features make it an interesting case study for molecular design principles that balance synthetic accessibility with functional complexity.

From a commercial perspective, the availability of 1-(adamantan-1-yl)-3-{2-(thiophen-3-yl)pyridin-3-ylmethyl}urea remains limited to specialized suppliers, reflecting both the compound's novelty and the technical challenges in its synthesis. Current pricing trends for such pharmaceutical intermediates reflect the growing demand for structurally sophisticated building blocks in drug discovery pipelines worldwide.

The intellectual property landscape surrounding CAS 2034434-90-5 shows increasing activity, with several patent applications citing related structures in various therapeutic areas. This legal dimension adds another layer of complexity for researchers considering this compound for their projects, emphasizing the importance of thorough prior art searches before initiating development programs.

Looking forward, the scientific trajectory of 1-(adamantan-1-yl)-3-{2-(thiophen-3-yl)pyridin-3-ylmethyl}urea appears promising, with potential applications spanning from small molecule therapeutics to functional materials. Its unique combination of structural elements positions it as a valuable tool for researchers exploring the interface between medicinal chemistry and materials science, two fields that continue to converge in exciting ways.